Cas no 13053-54-8 (Tantalum(V) trifluoroethoxide)

• Product Name: Tantalum(V) trifluoroethoxide
• CAS No: 13053-54-8
• MF: C₁₀H₁₀F₁₅O₅Ta
• MW: 676.10736322403
• CID: 86852
• PubChem ID: 21932322
• Update Time: 2025-04-18

Tantalum(V) trifluoroethoxide Chemical and Physical Properties

Names and Identifiers

• Tantalum(V) trifluoroethoxide
• tantalum(5+),2,2,2-trifluoroethanolate
• Ethanol,2,2,2-trifluoro-,tantalum(5+) salt (5:1)
• Ethanol,2,2,2-trifluoro-,tantalum(5+) salt (5:1) (8CI)
• Ethanol,2,2,2-trifluoro-,tantalum(5+) salt (9CI)
• Tantalic(V) acid,H5TaO5,pentakis(2,2,2-trifluoroethyl) ester
• TANTALUM(V) 2,2,2-TRIFLUOROETHOXIDE
• Tantalum,pentakis(2,2,2-trifluoroethoxy)-(7CI)
• TANTALUM TRIFLUOROETHOXIDE
• TANTALUM V TRIFLUOROETHOXIDE
• TANTALUM(V) 2,2,2-TRIFLUOROETHOXIDE, 99.99+% (METALS BASIS)
• tantalum(5+);2,2,2-trifluoroethanolate
• 13053-54-8
• Tantalum(5+) pentakis(2,2,2-trifluoroethan-1-olate)
• DTXSID80620285
• DB-231860
• Ethanol, 2,2,2-trifluoro-, tantalum(5+) salt (5:1)

• MDL： MFCD00145348
• Inchi： 1S/5C2H2F3O.Ta/c5*3-2(4,5)1-6;/h5*1H2;/q5*-1;+5
• InChI Key： XPQYLUGYVZNMLC-UHFFFAOYSA-N
• SMILES： [Ta+5].FC(C[O-])(F)F.FC(C[O-])(F)F.FC(C[O-])(F)F.FC(C[O-])(F)F.FC(C[O-])(F)F

Computed Properties

• Exact Mass: 675.97700
• Monoisotopic Mass: 675.97687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 38.5
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 1,9 g/cm3
• Boiling Point: 70°C 2mm
• Flash Point: 115°C/0.1mm
• PSA: 46.15000
• LogP: 5.14800
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Tantalum(V) trifluoroethoxide Security Information

• Hazardous Material transportation number：UN1760
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S23; S26; S36/37/39
• HazardClass：8
• PackingGroup：III
• TSCA：No
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metal halides